Cas no 345641-00-1 ((1R,3'aS,5R,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1-methylspiro[3-cyclopentene-1,10'-)

• Product Name: (1R,3'aS,5R,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1-methylspiro[3-cyclopentene-1,10'-
• CAS No: 345641-00-1
• MF: C₁₉H₂₄ClNO₆
• MW: 397.85000
• CID: 4670302
• PubChem ID: 11741544
• Update Time: 2024-11-04

(1R,3'aS,5R,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1-methylspiro[3-cyclopentene-1,10'- Chemical and Physical Properties

Names and Identifiers

• Dauricumine
• CS-0648073
• HY-N11494
• AKOS040763143
• (1S,4'R,6S,10R,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
• CHEMBL391835
• 345641-00-1
• (1S,4'R,6S,10R,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro(7-azatricyclo(4.3.3.01,6)dodec-4-ene-10,5'-cyclopent-2-ene)-1',3-dione
• DA-52323
• 17088-50-5
• (1R,3'aS,5R,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1-methylspiro[3-cyclopentene-1,10'-

• Inchi： InChI=1S/C19H24ClNO6/c1-21-6-5-17-8-10(22)14(26-3)16(27-4)18(17,21)9-12(20)19(17)13(23)7-11(25-2)15(19)24/h7,12,15,24H,5-6,8-9H2,1-4H3
• InChI Key： FSXRARBVZZKCGJ-UHFFFAOYSA-N
• SMILES： CN1CCC23C1(CC(C24C(C(=CC4=O)OC)O)Cl)C(=C(C(=O)C3)OC)OC

Computed Properties

• Exact Mass: 397.1292152g/mol
• Monoisotopic Mass: 397.1292152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.174
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Color/Form: Powder

(1R,3'aS,5R,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1-methylspiro[3-cyclopentene-1,10'- Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Acutumine and related alkaloids Acutumine and related alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Acutumine and related alkaloids